Cas no 438221-51-3 (3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid)

• Product Name: 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid
• CAS No: 438221-51-3
• MF: C₁₅H₁₃BrO₄
• MW: 337.165323972702
• CID: 3056072
• PubChem ID: 1229864
• Update Time: 2025-05-22

3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid
• 438221-51-3
• AKOS001476946
• 3-((4-Bromophenoxy)methyl)-4-methoxybenzoic acid
• CS-0359393
• STK263715
• Oprea1_618271
• AK-968/41170445

• Inchi： 1S/C15H13BrO4/c1-19-14-7-2-10(15(17)18)8-11(14)9-20-13-5-3-12(16)4-6-13/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： ZJCUSJROIZJACQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1C=C(C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 335.99972Da
• Monoisotopic Mass: 335.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid

Recent Advances in the Study of 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid (CAS: 438221-51-3)

The compound 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid (CAS: 438221-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid, which contribute to its ability to interact with specific biological targets. The compound's bromophenoxy and methoxybenzoic acid moieties are believed to play a critical role in its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions of this compound with various enzymes and receptors.

In vitro and in vivo studies have demonstrated that 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid exhibits promising activity against a range of pathological conditions. Notably, it has shown inhibitory effects on inflammatory mediators and enzymes involved in oxidative stress, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may possess anticancer properties, particularly in targeting specific signaling pathways involved in tumor progression.

The synthesis of 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid has also been optimized in recent studies, with researchers developing more efficient and scalable methods. These advancements have facilitated the production of higher yields and purer forms of the compound, which is essential for further pharmacological evaluations. The use of green chemistry principles in the synthesis process has also been explored, aligning with the growing emphasis on sustainable drug development practices.

Despite these promising findings, challenges remain in the clinical translation of 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Future research directions may include structural modifications to enhance the compound's pharmacokinetic properties and the exploration of its synergistic effects with existing therapeutic agents.

In conclusion, 3-[(4-Bromophenoxy)methyl]-4-methoxybenzoic acid represents a compelling candidate for further investigation in the field of drug discovery. Its multifaceted biological activities and optimized synthesis methods position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be crucial in unlocking its full potential and advancing it toward clinical applications.